3-(Aminomethyl)-6-methylpyridin-2-ol

• CAS: 75985-25-0

Core Science & Biosynthesis

The Aminomethyl-Pyridinone Scaffold: A Pharmacophore-First Technical Guide

This technical guide provides a rigorous analysis of the aminomethyl-pyridinone scaffold, focusing on its application in epigenetic modulation (EZH2 inhibition) and antibacterial discovery (Gyrase B inhibition).

Executive Summary

The aminomethyl-pyridinone moiety represents a privileged scaffold in modern medicinal chemistry, distinguished by its ability to mimic nucleobase interactions and occupy cofactor binding pockets with high specificity. Most notably validated by the FDA approval of Tazemetostat (EZH2 inhibitor) for epithelioid sarcoma and follicular lymphoma, this scaffold functions primarily as a SAM-competitive pharmacophore.

This guide dissects the structural causality of the scaffold, providing researchers with the mechanistic rationale, synthetic pathways, and validation protocols necessary to deploy this motif in novel drug design campaigns.

Structural Anatomy & Pharmacophore Logic[1]

The scaffold is bipartite, consisting of the 4,6-dimethyl-2-pyridone core and the aminomethyl linker. Its efficacy stems from a precise arrangement of hydrogen bond donors (HBD) and acceptors (HBA) that mimic the adenosine ring of SAM (S-adenosylmethionine) or ATP.

The Pyridinone Warhead

The 2-pyridone ring exists in a tautomeric equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms. In the biological context of EZH2 and GyrB, the lactam form is the bioactive species.

• H-Bond Donor (N1-H): The amide nitrogen acts as a critical donor. In EZH2, this often interacts with backbone carbonyls or water networks.

• H-Bond Acceptor (C2=O): The carbonyl oxygen serves as a strong acceptor, typically anchoring the molecule to the hinge region or activation loop residues (e.g., Trp521 or Tyr111 in EZH2).

• Hydrophobic Clamp (C4/C6-Methyls): The methyl groups at positions 4 and 6 are not merely decorative; they provide steric bulk that fills hydrophobic pockets, restricting rotational freedom and enforcing a planar binding conformation.

The Aminomethyl Vector

The methylene linker attached to the C3 position acts as an exit vector . It directs the bulk of the inhibitor (the "tail") out of the cofactor pocket and into the solvent-exposed substrate channel. This allows for the attachment of diversity elements (e.g., indole, benzene) to tune pharmacokinetic properties without disrupting the core binding event.

Visualization: Pharmacophore Interaction Map

Caption: Interaction map of the aminomethyl-pyridinone scaffold highlighting key binding vectors.

Case Study: EZH2 Inhibition (Tazemetostat)[2][3][4]

EZH2 (Enhancer of Zeste Homolog 2) catalyzes the trimethylation of Histone H3 at Lysine 27 (H3K27me3), a repressive mark often upregulated in cancers.[1][2]

Mechanism of Action

Tazemetostat utilizes the aminomethyl-pyridinone scaffold to compete directly with the cofactor SAM . Unlike substrate-competitive inhibitors, SAM-competitive agents bind deep within the catalytic SET domain.

• Binding Pocket: The pyridinone ring occupies the adenosine binding pocket of SAM.

• Key Interaction: The carbonyl oxygen of the pyridinone forms a hydrogen bond with the backbone amide of Trp521 (or equivalent residues depending on the specific crystal structure, e.g., PDB 5IJ7). The 4,6-dimethyl groups pack against the hydrophobic walls formed by Phe665 and Tyr661 .

• Selectivity: The specific shape of the pyridinone pocket in EZH2 confers high selectivity (>1000-fold) over other methyltransferases (e.g., DOT1L, EHMT2) which have slightly different SAM pocket architectures.

Biological Pathway Visualization

Caption: Mechanism of EZH2 inhibition via SAM competition by the pyridinone scaffold.[1]

Synthetic Accessibility & Library Design

The synthesis of the core 3-aminomethyl-4,6-dimethyl-2-pyridone building block is robust, relying on the "Guareschi-Thorpe" condensation. This self-validating protocol ensures high purity and scalability.

Protocol: Synthesis of the Pyridinone Core

Objective: Synthesis of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile followed by reduction.

Reagents:

• Acetylacetone (1.0 eq)

• Cyanoacetamide (1.0 eq)

• Potassium Hydroxide (KOH) or Piperidine (cat.)

• Ethanol (Solvent)

Step-by-Step Workflow:

• Condensation: Dissolve cyanoacetamide in Ethanol. Add Acetylacetone and catalytic base (Piperidine).[3]

• Reflux: Heat to reflux for 4–6 hours. The solution will typically turn yellow/orange, and a precipitate may form.

• Cyclization: The intermediate undergoes cyclization to form the 3-cyano-2-pyridone.

• Acidification: Cool the mixture and acidify with HCl to precipitate the 3-cyano-4,6-dimethyl-2-pyridone.

• Filtration: Filter the solid, wash with cold water/ethanol.

• Reduction (The "Aminomethyl" Step):

  • Dissolve the nitrile intermediate in Methanol/Ammonia.

  • Hydrogenate using Raney Nickel or Pd/C at 40 psi H2.

  • Result: 3-(aminomethyl)-4,6-dimethylpyridin-2(1H)-one.

Synthetic Workflow Diagram

Caption: Synthetic route to the aminomethyl-pyridinone core via Guareschi condensation.

Experimental Validation Protocols

To validate the efficacy of compounds derived from this scaffold, the following assays are standard.

Biochemical Potency Assay (EZH2 IC50)

• Principle: Measure the transfer of a tritiated methyl group from 3H-SAM to the Histone H3 peptide.

• Protocol:

  • Buffer: 20 mM Tris-HCl (pH 8.0), 50 mM NaCl, 2 mM DTT.

  • Enzyme Mix: Incubate EZH2/EED/SUZ12 complex (PRC2) with the test compound for 30 min.

  • Substrate Addition: Add 3H-SAM and Biotinylated-H3 peptide.

  • Reaction: Incubate for 60 min at Room Temp.

  • Quench: Add excess unlabeled SAM.

  • Detection: Capture Biotin-H3 on Streptavidin-coated FlashPlates and measure scintillation.

  • Data Analysis: Fit to a 4-parameter logistic curve to determine IC50.

Crystallography (Binding Mode Verification)

• Objective: Confirm the pyridinone carbonyl interaction with Trp521.

• System: PRC2 complex (EZH2/EED/SUZ12).[4]

• Method:

  • Co-crystallize the protein complex with the inhibitor (soaking is often insufficient due to the deep pocket).

  • Collect X-ray diffraction data (synchrotron source recommended for <2.5 Å resolution).

  • Check: Look for electron density in the SAM pocket.

  • Validation: The pyridinone ring should be planar and stacked between Phe665 and Tyr661.

Quantitative Data Summary

Feature	EZH2 Inhibition (Tazemetostat)	Gyrase B Inhibition
Binding Site	SAM Cofactor Pocket	ATP Binding Pocket
Key H-Bond	C=O to Trp521/Tyr111 (Backbone)	C=O to Asp73 (Water-mediated)
Selectivity	High vs. other HMTs	Moderate vs. Topo IV / Hsp90
Linker Role	Exits to solvent/substrate channel	Exits to C-terminus domain
Potency (IC50)	< 10 nM (Wild Type & Mutant)	< 50 nM (Target Strains)

References

• Tazemetostat (EPZ-6438) Discovery: Knutson, S. K., et al. "Durable tumor regression in genetically altered malignant rhabdoid tumors by inhibition of methyltransferase EZH2." Proceedings of the National Academy of Sciences (2013). Link

• Structural Basis of EZH2 Inhibition: Brooun, A., et al. "Crystal structure of the EZH2-EED complex with the pyridone inhibitor." Protein Data Bank (PDB ID: 5IJ7). Link

• Pyridinone Scaffold Review: Zhang, Y., & Pike, A. "Pyridones in drug discovery: Recent advances."[5] Bioorganic & Medicinal Chemistry Letters (2021).[5] Link

• Gyrase B Inhibitor Pharmacophores: Durcik, M., et al. "Selective DNA Gyrase Inhibitors: Multi-Target in Silico Profiling with 3D-Pharmacophores."[6] Antibiotics (2021).[7] Link

• Guareschi Pyridone Synthesis: Misic-Vukovic, M., et al. "Synthesis and Reactions of 3-Cyano-4,6-dimethyl-2-pyridone."[8] Journal of the Serbian Chemical Society (2004). Link

Sources

• 1. Six Years (2012–2018) of Researches on Catalytic EZH2 Inhibitors: The Boom of the 2-Pyridone Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. Structure–Activity Relationship Studies for Enhancer of Zeste Homologue 2 (EZH2) and Enhancer of Zeste Homologue 1 (EZH1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. The Exploration of Novel Pharmacophore Characteristics and Multidirectional Elucidation of Structure-Activity Relationship and Mechanism of Sesquiterpene Pyridine Alkaloids from Tripterygium Based on Computational Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Structure-activity relationship (SAR) of 6-methylpyridin-2-ol derivatives

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 6-Methylpyridin-2-ol Derivatives

Abstract

The 2-pyridone nucleus, and specifically the 6-methylpyridin-2-ol scaffold, represents a privileged structure in modern medicinal chemistry.[1][2] Derivatives built upon this core exhibit a remarkable diversity of biological activities, including anti-inflammatory, antimicrobial, antitumor, and central nervous system (CNS) effects.[3][4] This guide, intended for researchers, medicinal chemists, and drug development professionals, provides a detailed examination of the structure-activity relationships (SAR) governing the efficacy and pharmacological profile of 6-methylpyridin-2-ol derivatives. By synthesizing data from recent studies, we will explore the causal relationships between specific structural modifications and their impact on target potency, selectivity, and key drug-like properties such as solubility and CNS penetration. This document moves beyond a simple recitation of facts to explain the strategic rationale behind experimental design, offering field-proven insights into the optimization of this versatile chemical scaffold.

The 6-Methylpyridin-2-ol Scaffold: A Foundation for Diverse Biological Activity

The pyridine ring is a fundamental heterocyclic motif found in numerous natural products and FDA-approved drugs.[2][5] Its nitrogen atom plays a critical role in establishing key interactions with biological targets, making it a valuable component for pharmacophore design.[1][6] The 2-pyridone tautomer, in particular, is a recurring feature in molecules with a wide spectrum of pharmacological applications, from antimalarials to cardiotonic agents.[4] The addition of a methyl group at the C6 position often serves to anchor the molecule within target binding pockets and can influence metabolic stability, making the 6-methylpyridin-2-ol core an attractive starting point for drug discovery campaigns.

The therapeutic potential of this scaffold is broad. Derivatives have been investigated as:

• CNS-Penetrant IRAK4 Inhibitors: For the treatment of neuro-inflammatory diseases.[3]

• Antimalarial Agents: Showing promising activity against parasitic strains like Plasmodium berghei.[7]

• Anti-inflammatory Agents: Demonstrating potent effects in various in vivo models.[8]

• Antiproliferative Agents: Exhibiting cytotoxicity against various cancer cell lines.[5]

This guide will focus primarily on the well-documented development of CNS-penetrant inhibitors to provide a clear and data-rich illustration of SAR principles.

Core SAR Principles: Modulating Activity Through Strategic Substitution

The 6-methylpyridin-2-ol core offers several positions for chemical modification, each providing a vector to modulate the compound's biological and physicochemical properties. Understanding the impact of substitutions at these key positions is fundamental to rational drug design.

The core scaffold allows for substitutions primarily at the N1, C3, C4, and C5 positions. The interplay between the substituents at these positions dictates the molecule's overall shape, electronic distribution, and ability to interact with its biological target.

Caption: Core 6-methylpyridin-2-ol scaffold and key modification points.

Case Study: SAR of Pyridone Derivatives as CNS-Penetrant IRAK4 Inhibitors

A compelling example of SAR in action is the development of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a key mediator in inflammatory signaling pathways implicated in neurodegenerative diseases.[3] The goal of this research was to develop potent, selective, and CNS-penetrant IRAK4 inhibitors, a challenge that requires careful balancing of multiple properties.

The Role of IRAK4 in Neuroinflammation

IRAK4 is a critical kinase in the Toll-like receptor (TLR) and IL-1 receptor signaling pathways. Its dysregulation can lead to chronic inflammation, a hallmark of many CNS disorders. Therefore, inhibiting IRAK4 in the brain is a promising therapeutic strategy.[3]

Analysis of Substitutions and Their Impact

Researchers systematically explored substitutions on the pyridone ring, which was linked to an aza-indazole core. The modifications were designed to optimize potency while simultaneously improving drug-like properties essential for a CNS therapeutic, such as solubility and brain penetration.[3]

Key Findings:

• N1-Position Substitution: This position was found to be critical for modulating physicochemical properties. Small, polar substituents were introduced to improve solubility, a common challenge with flat aromatic systems.

• Ring Substitutions (C3-C5): While less explored in the cited study, modifications at these positions in other pyridone series have been shown to directly influence interactions with the target's binding site, affecting potency and selectivity.[5]

• Property-Based Design: The entire design strategy was not solely focused on potency. It was a multi-parameter optimization that included kinetic solubility, metabolic stability in liver microsomes, and apparent permeability (Papp) in cell-based assays to predict oral absorption and blood-brain barrier penetration.[3]

Data Summary: Pyridone Substitution SAR

The following table summarizes the data from a study on CNS-penetrant IRAK4 inhibitors, illustrating the direct impact of substitutions on key parameters.[3]

Compound	R¹ (N1-substituent)	R² (Ring-substituent)	IRAK4 IC₅₀ (nM)	Kinetic Solubility (μM) at pH 7.4	Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio (ER)	Brain Penetration (Kp,u,u)
1	H	H	3.2	< 0.2	0.8	21	0.04
2	Me	H	4.4	< 0.2	0.9	19	0.05
3	CH₂CH₂OH	H	1.8	13	0.5	11	0.23
4	CH₂(c-propyl)	H	1.3	0.3	0.6	13	0.11
5	CH₂CH₂OMe	H	1.1	1.4	0.6	12	0.17
24	CH₂CH₂OH	5-F	0.8	> 200	0.4	10	0.55

Data synthesized from a study by Evans R., et al. (2024).[3]

Interpretation of SAR Data:

• The unsubstituted pyridone (Compound 1 ) showed good potency but suffered from very low solubility and poor brain penetration, as indicated by the low Kp,u,u value.[3]

• Simple methylation at N1 (Compound 2 ) offered no significant improvement.[3]

• Introducing a hydroxyethyl group at N1 (Compound 3 ) dramatically improved solubility and led to a meaningful increase in brain penetration. This highlights the classic strategy of adding polar functional groups to break crystal lattice energy and improve solvation.[3]

• The optimized lead compound (Compound 24 ), which combines the beneficial N1-hydroxyethyl group with a fluorine atom on the pyridone ring, demonstrates exquisite potency, outstanding solubility, and a significantly improved brain penetration profile, making it a viable CNS drug candidate.[3]

Synthetic Strategies and Methodologies

The synthesis of 6-methylpyridin-2-ol derivatives is generally accessible. A common approach involves the construction of the pyridone ring or the modification of a pre-existing 2-amino-6-methylpyridine or 2-chloro-6-methylpyridine scaffold.

Caption: Generalized synthetic workflow for 6-methylpyridin-2-ol derivatives.

Detailed Protocol: General Synthesis of N-Substituted 6-Methylpyridin-2-one Derivatives

This protocol describes a standard N-alkylation procedure, a trustworthy and widely used method for generating libraries of derivatives for SAR studies.

Objective: To synthesize an N-alkylated 6-methylpyridin-2-one derivative from the parent 6-methylpyridin-2-ol.

Materials:

• 6-methylpyridin-2-ol

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkyl halide (e.g., ethyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, ice bath

Procedure:

• Preparation: Add 6-methylpyridin-2-ol (1.0 eq) to a flame-dried round-bottom flask under a nitrogen atmosphere.

• Solvation: Add anhydrous DMF to dissolve the starting material. Cool the solution to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The formation of the sodium salt should be observed.

• Alkylation: Add the desired alkyl halide (1.2 eq) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly quench by adding saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel to yield the pure N-substituted 6-methylpyridin-2-one derivative.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Bioanalytical and Pharmacological Evaluation

A robust SAR study relies on accurate and reproducible bioassays. The evaluation workflow involves a tiered approach, starting with in vitro target engagement and progressing to cellular and in vivo models.

Caption: Tiered workflow for the evaluation of drug candidates.

Protocol: In Vitro IRAK4 Inhibition Assay (TR-FRET)

This protocol describes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, a common and reliable method for measuring kinase inhibition.[9]

Objective: To determine the IC₅₀ value of a test compound against IRAK4 kinase.

Materials:

• Recombinant human IRAK4 enzyme

• Biotinylated peptide substrate

• ATP

• Assay buffer (e.g., HEPES, MgCl₂, Brij-35)

• Europium-labeled anti-phosphopeptide antibody (donor)

• Streptavidin-Allophycocyanin (SA-APC) (acceptor)

• Test compounds dissolved in DMSO

• 384-well assay plates

• TR-FRET plate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO and dispense into the 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme/Substrate Addition: Prepare a master mix of IRAK4 enzyme and biotinylated peptide substrate in assay buffer. Add this mix to all wells.

• Incubation: Incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Initiation of Reaction: Prepare a solution of ATP in assay buffer and add it to all wells to start the kinase reaction.

• Reaction Time: Incubate the plate at room temperature for 60 minutes.

• Detection: Stop the reaction by adding a detection mix containing the Eu-antibody and SA-APC in a buffer with EDTA.

• Final Incubation: Incubate for at least 60 minutes at room temperature to allow the detection reagents to bind.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (e.g., 665 nm for acceptor and 615 nm for donor).

• Analysis: Calculate the TR-FRET ratio and plot the percent inhibition against the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: CNS Penetration Assessment (In Vivo Mouse Model)

Objective: To determine the unbound brain-to-plasma concentration ratio (Kp,u,u) of a test compound.[3]

Materials:

• Test compound formulated in a suitable vehicle (e.g., 20% Captisol)

• Male C57BL/6 mice

• Dosing syringes (for oral gavage or intravenous injection)

• Blood collection tubes (containing anticoagulant)

• Brain harvesting tools

• Homogenizer

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing: Administer the test compound to a cohort of mice at a defined dose via the desired route (e.g., oral gavage).

• Sample Collection: At a predetermined time point (e.g., 2 hours post-dose), collect blood via cardiac puncture and immediately harvest the brain.

• Sample Processing:

  • Plasma: Centrifuge the blood to separate the plasma.

  • Brain: Weigh the brain and homogenize it in a specific volume of buffer to create a brain homogenate.

• Protein Binding Assessment: Determine the fraction of unbound drug in both plasma (fup) and brain homogenate (fub) using an appropriate method like equilibrium dialysis.

• Bioanalysis: Extract the drug from plasma and brain homogenate samples and quantify the total concentration in each matrix (Cp for plasma, Cb for brain) using a validated LC-MS/MS method.

• Calculation: Calculate the Kp,u,u using the following formula: Kp,u,u = (Cb × fub) / (Cp × fup)

Future Perspectives and Conclusion

The 6-methylpyridin-2-ol scaffold is a highly versatile and druggable core structure. The SAR principles elucidated in this guide, particularly through the lens of CNS-penetrant IRAK4 inhibitors, demonstrate a clear path for rational drug design. The ability to systematically modify specific positions on the ring to fine-tune a multitude of properties—potency, solubility, permeability, and metabolic stability—is the hallmark of a privileged scaffold.

Future research will likely focus on:

• Exploring Novel Substitutions: Utilizing advanced synthetic methods to access new chemical space and identify novel interactions with target proteins.

• Targeting Other Kinases and Receptors: Applying the SAR knowledge gained from one target family to others, leveraging the scaffold's adaptability.

• Fine-tuning ADME Properties: Employing computational models and advanced assays to further optimize compounds for specific delivery routes and therapeutic indices.

References

• Evans, R. et al. (2024). A Tiny Pocket Packs a Punch: Leveraging Pyridones for the Discovery of CNS-Penetrant Aza-indazole IRAK4 Inhibitors. Journal of Medicinal Chemistry.
• Yadav, N. et al. (2012). Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(1), 69-77.
• Kour, J. et al. (2022). A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones.
• Kumar, D. et al. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
• Srivastava, V. et al. (2020). Structure activity relationship.
• Zitouni, G. et al. (2018). Synthesis of Novel 2-Amino-substituted 6-Methyl-pyrimidin-4-ol Derivatives and Their Biological Evaluation.
• Various Authors. (2023). Structure activity relationship study of compounds 10 and 6.
• Lin, X. et al. (2020). Pyridine alkaloids with activity in the central nervous system. PMC - NIH.
• PubChem. 6-Methylpyridin-2-ol. PubChem.
• Perez-Perez, E. et al. (2023).
• Vacher, B. et al. (1999).
• Gwaram, N. S. et al. (2019). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity.
• Lin, X. et al. (2020). Pyridine alkaloids with activity in the central nervous system.
• Tronci, V. et al. (2010). The effects of the mGluR5 receptor antagonist 6-methyl-2-(phenylethynyl)-pyridine (MPEP) on behavioural responses to nicotine. Amanote Research.
• Tronci, V. et al. (2010). The effects of the mGluR5 receptor antagonist 6-methyl-2-(phenylethynyl)-pyridine (MPEP) on behavioural responses to nicotine. Bases bibliographiques Pascal et Francis.
• Al-Qahtani, L. S. et al. (2023).
• Hassan, S. et al. (2022). Pyridine Scaffolds, Phenols and Derivatives of Azo Moiety: Current Therapeutic Perspectives. MDPI.
• Dolbois, A. et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry.
• Kumar, A. et al. (2021). Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders. RSC Publishing.
• Gwaram, N. S. et al. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Journal of Applied Pharmaceutical Science.

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• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and biological screening of some pyridine derivatives as anti-malarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Using 3-(Aminomethyl)-6-methylpyridin-2-ol in Kinase Inhibitor Synthesis

This guide outlines the strategic application of 3-(Aminomethyl)-6-methylpyridin-2-ol (CAS: 75985-25-0) as a privileged scaffold in the design and synthesis of ATP-competitive kinase inhibitors.[1]

[1]

Executive Summary

In the landscape of kinase inhibitor discovery, the 2-pyridone motif is a "privileged structure" capable of mimicking the hydrogen-bonding pattern of the adenine ring of ATP.[1] The specific building block 3-(Aminomethyl)-6-methylpyridin-2-ol (also known as 3-(aminomethyl)-6-methylpyridin-2(1H)-one) offers a unique combination of a bidentate hinge-binding interface and a highly reactive primary amine vector for library expansion.[1]

This guide details the chemical properties, binding logic, and synthetic protocols required to incorporate this fragment into high-affinity kinase inhibitors, specifically targeting p38 MAPK, JAK family, and Aurora kinases .

Chemical Logic & Binding Mechanism

The Hinge Binding Motif

The 2-hydroxypyridine/2-pyridone tautomeric equilibrium is critical for bioactivity.[1] In the physiological environment and within the hydrophobic ATP pocket, the 2-pyridone (lactam) tautomer is generally the dominant species.

• Donor-Acceptor (D-A) System: The lactam NH serves as a hydrogen bond donor (to the kinase backbone carbonyl, e.g., Glu/Leu), while the carbonyl oxygen serves as a hydrogen bond acceptor (from the backbone NH).

• 6-Methyl Group: This substituent is non-trivial.[1] It often occupies a small hydrophobic pocket near the gatekeeper residue or restricts the rotational freedom of the core, reducing the entropic penalty of binding.

• 3-Aminomethyl Vector: This group projects towards the solvent-exposed region or the ribose-binding pocket, providing an ideal handle for attaching diversity elements (R-groups) to tune potency and physicochemical properties (logD, solubility).[1]

Visualization of Binding Mode

The following diagram illustrates the theoretical binding mode of a generic inhibitor derived from this scaffold within the kinase hinge region.

Caption: Schematic representation of the bidentate hydrogen bonding network between the 2-pyridone scaffold and the kinase hinge region. The 3-aminomethyl group serves as the exit vector.[1]

Synthetic Protocols

Handling & Solubility

• CAS: 75985-25-0[1][2]

• MW: 138.17 g/mol [1]

• Solubility: Moderate in water; soluble in DMSO, MeOH, and warm DMF. Poor solubility in non-polar solvents (DCM, Hexanes) due to strong intermolecular H-bonding (dimerization).

• Storage: Hygroscopic. Store at -20°C under inert atmosphere.

Protocol A: Amide Coupling (Library Synthesis)

This is the most common method to functionalize the scaffold. The primary amine reacts with a library of carboxylic acids (R-COOH).[1]

Reagents:

• Scaffold: 3-(Aminomethyl)-6-methylpyridin-2-ol (1.0 equiv)[1]

• Carboxylic Acid (R-COOH): 1.1 equiv[1]

• Coupling Agent: HATU (1.2 equiv) or T3P (50% in EtOAc, 1.5 equiv)

• Base: DIPEA (3.0 equiv)

• Solvent: DMF or NMP (anhydrous)

Step-by-Step Procedure:

• Preparation: Dissolve the carboxylic acid (0.5 mmol) in anhydrous DMF (2 mL) in a reaction vial.

• Activation: Add DIPEA (1.5 mmol, 261 µL) followed by HATU (0.6 mmol, 228 mg). Stir at Room Temperature (RT) for 5–10 minutes to form the activated ester.

• Addition: Add solid 3-(Aminomethyl)-6-methylpyridin-2-ol (0.5 mmol, 69 mg) directly to the vial.

  • Note: If the scaffold is supplied as a hydrochloride salt, increase DIPEA to 4.0 equiv.

• Reaction: Stir the mixture at RT for 2–16 hours. Monitor by LC-MS (Target mass = Acid MW + 138 - 18).[1]

• Work-up (High Throughput):

  • Dilute with DMSO to a total volume of 4 mL.

  • Filter through a 0.45 µm syringe filter.

  • Purify directly via Preparative HPLC (Reverse Phase C18, Water/Acetonitrile + 0.1% Formic Acid gradient).

• Work-up (Manual):

  • Dilute with EtOAc (20 mL). Wash with sat. NaHCO3 (2x), Water (1x), and Brine (1x).

  • Troubleshooting: If the product is polar (due to the pyridone), it may remain in the aqueous phase. In this case, evaporate DMF directly or use n-Butanol extraction.

Protocol B: Reductive Amination

Used to create secondary amines, which introduce a flexible, basic center often beneficial for solubility or interacting with aspartate residues in the kinase active site.

Reagents:

• Scaffold: 3-(Aminomethyl)-6-methylpyridin-2-ol (1.0 equiv)[1]

• Aldehyde (R-CHO): 1.0 equiv[1]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB, 2.0 equiv)

• Acid Catalyst: Acetic Acid (1-2 drops)[1]

• Solvent: DCE (1,2-Dichloroethane) or MeOH

Step-by-Step Procedure:

• Dissolve the aldehyde (0.5 mmol) and scaffold (0.5 mmol) in DCE (3 mL).

• Add Acetic Acid (approx. 20 µL) to catalyze imine formation. Stir for 30 minutes at RT.

• Add STAB (1.0 mmol, 212 mg) in one portion.

• Stir at RT overnight (12–16 h).

• Quench: Add sat. NaHCO3 (5 mL) and stir vigorously for 15 mins.

• Extraction: Extract with DCM (3 x 10 mL). Dry organics over Na2SO4 and concentrate.

Analytical Data & Troubleshooting

Tautomerism in NMR

When characterizing products derived from this scaffold, the NMR signals can be confusing due to the 2-pyridone/2-hydroxypyridine equilibrium.[1]

Solvent	Dominant Species	Characteristic Signals
DMSO-d6	2-Pyridone	Amide-like NH signal at >11 ppm (broad).[1] C=O carbon shift ~160-165 ppm.[1]
CDCl3	Mixture	Broad peaks, often disappearing NH/OH signals. Avoid for characterization.
MeOD	Rapid Exchange	NH/OH proton not visible (exchanged). Sharp aromatic signals.

Regioselectivity Issues (Alkylation)

Critical Warning: If you attempt to alkylate the scaffold (e.g., using R-X halides) instead of coupling to the amine, you will face competition between N-alkylation (on the ring nitrogen) and O-alkylation (on the oxygen).

• N-alkylation: Favored by soft electrophiles and polar aprotic solvents (DMF).[1]

• O-alkylation: Favored by hard electrophiles (e.g., MeI, SEM-Cl) and Ag+ salts.

• Recommendation: Perform chemistry on the exocyclic 3-aminomethyl group first.[1] The pyridone ring is generally stable to standard amide coupling conditions.

Synthesis Workflow Diagram

The following Graphviz diagram outlines the logical flow for generating a library using this scaffold.

Caption: Decision tree for functionalizing the 3-aminomethyl-6-methylpyridin-2-ol scaffold.

References

• Scaffold Utility (Analogous): "Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library." Bioorg.[3] Med. Chem. Lett. (2014).[4][5] Available at: [Link]

• Hinge Binding Mechanisms: "Designing of kinase hinge binders: A medicinal chemistry perspective." ResearchGate.[6] Available at: [Link]

• Tautomerism in Drug Design: "The Pyridone-Hydroxypyridine Tautomerism." Journal of Medicinal Chemistry. (General Reference for Pyridone Scaffolds).

Sources

• 1. 6-(Aminomethyl)pyridin-2-ol|BLD Pharm [bldpharm.com]
• 2. 75985-25-0|3-(Aminomethyl)-6-methylpyridin-2-ol|BLD Pharm [bldpharm.com]
• 3. Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-(Aminomethyl)pyridin-2-ol | C6H8N2O | CID 579640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PI3K Inhibitors in Hematology: When One Door Closes… - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Handling Hygroscopic 3-(Aminomethyl)-6-methylpyridin-2-ol Salts

Core Technical Overview

Subject: 3-(Aminomethyl)-6-methylpyridin-2-ol (and its salts) Common Issues: Deliquescence, weighing errors, hydrolytic instability, stoichiometry drift.

The 3-(Aminomethyl)-6-methylpyridin-2-ol scaffold contains a primary amine and a 2-hydroxypyridine moiety (which exists in tautomeric equilibrium with 2-pyridone). When converted to salts (typically hydrochlorides or hydrobromides ), the high charge density of the primary ammonium cation (

) often leads to significant hygroscopicity .

This guide provides field-proven protocols to diagnose, remediate, and prevent moisture-induced degradation, ensuring data integrity in drug development workflows.

Module 1: Diagnosis & Assessment

Before attempting remediation, quantify the extent of solvation. Visual inspection is insufficient until the material has already deliquesced (turned into a liquid/paste).

Diagnostic Workflow

Method	Precision	Application
TGA (Thermogravimetric Analysis)	High	Gold Standard. Distinguishes surface water from lattice hydrates. Look for mass loss <100°C.
Karl Fischer (KF) Titration	High	Quantitative measurement of total water content. Essential for stoichiometry correction.
H NMR (DMSO- )	Medium	Quick check. A broad peak at 3.3–3.5 ppm indicates water. Integration relative to the methyl group ( ~2.1-2.3 ppm) gives an approximate molar ratio.

Technical Note: In the

H NMR of 3-(Aminomethyl)-6-methylpyridin-2-ol salts, rapid proton exchange between the ammonium protons, the pyridone NH, and water may broaden signals or merge them into a single peak.

Module 2: Remediation Protocols (Drying)

If your salt has absorbed moisture, use Protocol A for minor surface moisture or Protocol B for significant deliquescence.

Protocol A: High-Vacuum Desiccation (For Minor Moisture)

Best for: Free-flowing powders that have clumped slightly.

• Vessel: Place the salt in a round-bottom flask (fill no more than 1/3 volume).

• Heat Source: Oil bath set to 40–50°C . (Do not exceed 60°C initially to avoid melting the hydrated crystal lattice).

• Vacuum: Connect to a high-vacuum manifold (<0.1 mbar).

• Duration: Dry for 12–24 hours.

• Backfill: Backfill with dry Argon or Nitrogen before disconnecting.

Protocol B: Azeotropic Distillation (For Deliquesced Samples)

Best for: Salts that have turned into a paste or oil.

Mechanism: Water forms a lower-boiling azeotrope with specific solvents, allowing it to be "pulled" out of the salt lattice at lower temperatures.

Step-by-Step:

• Dissolution: Dissolve the wet salt in a minimum amount of dry Methanol or Ethanol to ensure homogeneity.

• Azeotrope Addition: Add 10 volumes of Toluene (relative to the alcohol).

  • Why Toluene? It forms an azeotrope with water (bp 85°C) and alcohols, effectively carrying moisture away.

• Evaporation: Concentrate on a rotary evaporator.

  • Critical: As the alcohol/water leaves, the toluene-rich environment will force the salt to precipitate as a solid.

• Repetition: Repeat the Toluene addition and evaporation 2–3 times.

• Final Drying: Subject the resulting solid to Protocol A .

Module 3: Prevention & Handling Workflow

To maintain the integrity of the dried salt, strict environmental control is required.[1][2]

The "Inert-First" Workflow

Figure 1: Decision tree for handling hygroscopic pyridinium salts based on experimental precision requirements.

Best Practices for Weighing

• Aliquot Strategy: Do not repeatedly open the main stock bottle. Pre-weigh the salt into single-use vials inside a glovebox.

• Difference Weighing: If a glovebox is unavailable:

  • Weigh the sealed vial containing the salt.

  • Quickly transfer the approximate amount to the reaction vessel.

  • Weigh the vial again.

  • The difference is the mass added. Never try to weigh the salt directly on the balance pan in open air.

Module 4: Long-Term Optimization (Salt Selection)

If the hydrochloride salt is unmanageable, the most effective scientific solution is Salt Switching . The anion dictates the lattice energy and hygroscopicity.

Recommended Counter-Ions for Pyridinium Amines

Salt Form	Hygroscopicity Risk	Crystallinity	Recommendation
Hydrochloride (Cl⁻)	High	Good	Default starting point, but often problematic.
Mesylate (CH₃SO₃⁻)	Low	Excellent	Top Recommendation. Often forms non-hygroscopic, high-melting solids.
Tosylate (p-TsO⁻)	Low	High	Good alternative; adds molecular weight which aids weighing.
Fumarate	Very Low	Medium	Useful for less basic amines; often forms stable hemi-salts.

Expert Insight: For 3-(Aminomethyl)-6-methylpyridin-2-ol, the Mesylate or Bis-Mesylate salt is frequently superior to the HCl salt regarding physical stability. The larger organic anion disrupts the water-binding channels often found in chloride lattices [1, 5].

Frequently Asked Questions (FAQ)

Q1: My salt turned into an oil during filtration. What happened? A: This is "deliquescence." The salt absorbed enough moisture from the air (likely pulled through by the vacuum filtration) to dissolve itself.

• Fix: Do not filter hygroscopic salts on an open Buchner funnel. Use a Schlenk frit (closed system) or centrifuge the slurry and decant the solvent under an inert atmosphere [2].

Q2: Can I use heat to speed up the drying? A: Use caution. 3-(Aminomethyl)-6-methylpyridin-2-ol derivatives can undergo thermal degradation or Maillard-type reactions if impurities are present. Do not exceed 60°C . Lyophilization (freeze-drying) is a safer, non-thermal alternative if the salt is water-soluble.

Q3: How do I calculate the stoichiometry if the salt is a hydrate? A: You must determine the water content via Karl Fischer titration.

• Formula:

• If KF data is unavailable, assume a specific hydrate (e.g., monohydrate) based on TGA data, but note this introduces error.

Q4: Is the "2-ol" or "2-one" tautomer dominant? A: In the solid state and in polar solvents (like DMSO or water), the 2-pyridone (amide-like) form is generally dominant. This affects how the molecule interacts with the counter-ion. Ensure your analytical data (NMR/XRD) is interpreted with this tautomer in mind [16].

References

• Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. [Link][3]

• How to isolate a very hygroscopic salt? ResearchGate. [Link]

• Drying and Storing Hygroscopic Salts. Reddit Chemistry Community. [Link]

• Pharmaceutical Salts: Optimization of Solubility or Even More? American Pharmaceutical Review. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Navigating the Challenges of Polar Pyridine Derivatives: A Comparative Guide to HPLC Method Development

For researchers, scientists, and drug development professionals, the analysis of polar pyridine derivatives presents a significant chromatographic challenge. These compounds, integral to numerous pharmaceutical agents, are notoriously difficult to retain and resolve using standard High-Performance Liquid Chromatography (HPLC) methods. Their inherent polarity and basic nature often lead to poor retention on conventional reversed-phase columns and asymmetrical peak shapes, compromising data quality and analytical accuracy.[1][2][3] This guide provides an in-depth, comparative analysis of modern HPLC strategies, offering field-proven insights and experimental data to empower you in developing robust and reliable methods for these demanding analytes.

The Root of the Challenge: Physicochemical Properties

The difficulty in analyzing polar pyridine derivatives stems from two key properties:

• High Polarity: These molecules are highly soluble in water, leading to weak interactions with the non-polar stationary phases of traditional reversed-phase (RP) columns.[1] This results in minimal or no retention, with the analytes eluting at or near the solvent front.[3]

• Basicity: The nitrogen atom in the pyridine ring is basic and can become protonated, carrying a positive charge. This charge can lead to strong, undesirable ionic interactions with residual acidic silanol groups on the surface of silica-based stationary phases.[2] These secondary interactions are a primary cause of significant peak tailing, which complicates accurate quantification.[2]

Overcoming these challenges requires a strategic approach to both stationary phase selection and mobile phase optimization.

A Comparative Analysis of Chromatographic Strategies

There is no single "best" method for all polar pyridine derivatives. The optimal approach depends on the specific properties of the analyte and the analytical goals. Here, we compare the most effective strategies, outlining their mechanisms, advantages, and limitations.

Advanced Reversed-Phase Chromatography (RPC)

While standard C18 columns often fail, modern advancements in RPC offer viable solutions.

• Polar-Embedded and Polar-Endcapped Columns: These columns represent a significant leap forward for analyzing basic compounds.[4][5]

  • Mechanism: Polar-embedded phases contain a polar group (like an amide or carbamate) within the alkyl chain, while polar-endcapped phases have a polar group shielding the silica surface.[4][5][6] This polar functionality serves a dual purpose: it promotes wetting of the stationary phase in highly aqueous mobile phases, preventing "hydrophobic collapse," and it shields the basic analyte from interacting with acidic residual silanols, dramatically improving peak shape.[4][5][6]

  • Advantages: Offers alternative selectivity compared to traditional C18 phases and provides excellent peak shape for basic compounds.[4][5] Many are compatible with 100% aqueous mobile phases.[7]

  • Considerations: The selectivity can be quite different from a C18, so re-optimization of the mobile phase is often necessary.

• Mobile Phase pH Control: Adjusting the mobile phase pH is a critical tool in RPC.[1][8]

  • Mechanism: By lowering the mobile phase pH (typically to 2.5-3.0) with an acid like formic acid or trifluoroacetic acid (TFA), the ionization of the basic pyridine nitrogen is suppressed, reducing unwanted ionic interactions.[2][9] This enhances retention through hydrophobic interactions and improves peak symmetry.[9]

  • Advantages: A straightforward and effective way to improve peak shape and retention.[10]

  • Considerations: Ensure the column used is stable at low pH. Also, be mindful that TFA can cause ion suppression in mass spectrometry (MS) detection.[7]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an increasingly popular and powerful technique for the separation of highly polar compounds.[1][11][12]

• Mechanism: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile.[12][13] A water-rich layer is adsorbed onto the stationary phase, and polar analytes partition into this layer, leading to retention.[13][14] The elution order is generally the inverse of reversed-phase, with the most polar compounds being retained the longest.[15]

• Advantages: Excellent retention for very polar compounds that are unretained in RPC.[16] The high organic content of the mobile phase is beneficial for MS detection, as it promotes efficient desolvation and enhances sensitivity.[14]

• Considerations: HILIC can be more complex than RPC, with multiple retention mechanisms at play, including partitioning, ion-exchange, and hydrogen bonding.[12][13] Method development can be less intuitive, and column equilibration times may be longer.

Ion-Pair Chromatography (IPC)

IPC is a classic technique used to retain ionic and highly polar compounds in a reversed-phase system.[17]

• Mechanism: An ion-pairing reagent, which has both a charged head group and a non-polar tail, is added to the mobile phase.[7] This reagent forms a neutral ion pair with the charged analyte, increasing its hydrophobicity and thus its retention on a reversed-phase column.[17] For basic pyridine derivatives (cations), an anionic ion-pairing reagent like an alkyl sulfonate is used.[18]

• Advantages: Can significantly increase the retention of otherwise unretained polar, ionizable compounds.

• Considerations: IPC methods often require long equilibration times and can be harsh on columns, potentially reducing their lifespan.[10][11] Many common ion-pairing reagents are non-volatile and can contaminate the system, making them incompatible with MS detection.[11]

Supercritical Fluid Chromatography (SFC)

SFC is a modern, "green" alternative that combines aspects of both gas and liquid chromatography.[19][20]

• Mechanism: SFC uses a supercritical fluid, most commonly carbon dioxide (CO2), as the main mobile phase.[19][20] Modifiers like methanol are added to adjust polarity. The low viscosity of the mobile phase allows for very fast separations.[20]

• Advantages: High-speed, efficient separations with reduced solvent consumption.[20][21] It is applicable to a wide range of polar and non-polar compounds.[19][21]

• Considerations: While versatile, SFC may not be suitable for extremely polar compounds without significant method development.[20] Specialized instrumentation is required.

Comparative Data: Performance at a Glance

To illustrate the practical differences between these approaches, the following table summarizes expected performance characteristics for the separation of a hypothetical mixture of polar pyridine derivatives.

Chromatographic Mode	Stationary Phase Example	Retention of Polar Analytes	Peak Shape for Basic Analytes	MS Compatibility	Key Advantage	Primary Limitation
Standard RPC	C18	Poor	Poor (Tailing)	Good	Simplicity	Lack of retention and poor peak shape[1]
Advanced RPC	Polar-Embedded C18	Good	Excellent	Good	Robustness and improved peak shape[4][5]	Requires specialized columns
HILIC	Amide, Zwitterionic	Excellent	Good to Excellent	Excellent	Best for very polar compounds[1][16]	More complex method development[13]
IPC	C18	Excellent	Good	Poor	Strong retention for ionic compounds	MS incompatibility, long equilibration[10][11]
SFC	2-Ethylpyridine	Good	Good	Excellent	High speed and "green"	Requires specialized equipment[20]

Experimental Protocols: A Starting Point for Method Development

Here, we provide detailed, step-by-step starting points for developing a method using both Advanced RPC and HILIC.

Protocol 1: Advanced Reversed-Phase Method Development

This protocol is designed as a robust starting point for a moderately polar pyridine derivative.

• Column Selection: Choose a column with polar-embedded or polar-endcapped chemistry (e.g., a C18 with amide or carbamate functionality). A common dimension is 100 mm x 2.1 mm, with 2.6 µm particles.

• Mobile Phase Preparation:

  • Aqueous (A): 0.1% Formic Acid in Water.

  • Organic (B): 0.1% Formic Acid in Acetonitrile.

• Initial Gradient Conditions:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30 °C

  • Gradient: 5% to 95% B over 10 minutes.

• Detection: UV at an appropriate wavelength (e.g., 254 nm) and/or Mass Spectrometry.

• Optimization:

  • Retention: If retention is too low, decrease the initial percentage of the organic solvent (B). If it is too high, increase the initial percentage of B.

  • Selectivity: To change the separation of closely eluting peaks, try switching the organic solvent from acetonitrile to methanol.[22] You can also adjust the pH slightly, but ensure you stay at least 1-2 pH units away from the analyte's pKa.[23]

Protocol 2: HILIC Method Development

This protocol is ideal for highly polar pyridine derivatives that are poorly retained in RPC.

• Column Selection: Choose a HILIC column (e.g., Amide or Zwitterionic phase). A common dimension is 100 mm x 2.1 mm, with 3 µm particles.

• Mobile Phase Preparation:

  • Aqueous (A): 10 mM Ammonium Acetate in 95:5 Water:Acetonitrile, pH adjusted to 5.0 with Acetic Acid.

  • Organic (B): Acetonitrile.

• Initial Gradient Conditions:

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40 °C

  • Gradient: Start at 95% B and hold for 1 minute, then decrease to 50% B over 8 minutes.

• Detection: UV and/or Mass Spectrometry.

• Optimization:

  • Retention: In HILIC, water is the strong solvent. To increase retention, increase the initial percentage of acetonitrile (B). To decrease retention, decrease the initial percentage of B.[15]

  • Peak Shape: Adjusting the buffer concentration (e.g., from 10 mM to 20 mM) or pH can significantly impact peak shape and selectivity for ionizable compounds.

Visualizing the Workflow: Method Selection and Mechanisms

To aid in the decision-making process, the following diagrams illustrate the logical workflow for method selection and the fundamental differences in retention mechanisms.

Caption: Decision workflow for selecting an HPLC strategy.

Caption: Comparison of RPC and HILIC retention mechanisms.

Conclusion

The successful analysis of polar pyridine derivatives by HPLC is an achievable goal with a systematic and informed approach. While traditional C18 columns are often inadequate, modern strategies including advanced reversed-phase columns, HILIC, and to a lesser extent, IPC and SFC, provide a powerful arsenal for the analytical scientist. By understanding the underlying chemical principles and comparing the strengths of each technique, researchers can effectively overcome the challenges of poor retention and peak tailing. The key to success lies in selecting the appropriate column chemistry and meticulously optimizing the mobile phase to control the interactions between the analyte, stationary phase, and mobile phase, ultimately leading to robust, reproducible, and accurate results.

References

• Vertex AI Search. (2023, October 20).

• BioPharma Services. (n.d.). BA Method Development: Polar Compounds. Retrieved from [Link]

• Chromatography Forum. (2008, March 14). Which column for basic analytes.
• PharmaGuru. (2025, June 15). HPLC Method Development For Basic Molecules: A Case Study.
• Taylor & Francis Online. (n.d.).
• ResearchGate. (2025, August 8).
• ResearchGate. (2020, March). Zwitterionic HILIC tandem mass spectrometry with isotope dilution for rapid, sensitive and robust quantification of pyridine nucleotides in biological extracts.

• PubMed. (2002, May 31). Characterization and comparison of the chromatographic performance of conventional, polar-embedded, and polar-endcapped reversed-phase liquid chromatography stationary phases. Retrieved from [Link]

• LCGC International. (n.d.). Ion Pairing — Blessing or Curse?.
• BenchChem. (2025).
• Welch Materials. (2024, November 25).
• YouTube. (2023, July 29).

• MDPI. (2022, June 29). Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. Retrieved from [Link]

• SIELC Technologies. (n.d.). Polar Compounds. Retrieved from [Link]

• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• ResearchGate. (2025, August 6). Pharmaceutical analysis by supercritical fluid chromatography: Optimization of the mobile phase composition on a 2-ethylpyridine column | Request PDF.

• Biocompare. (n.d.). Hydrophilic Interaction (HILIC) Columns. Retrieved from [Link]

• Phenomenex. (2025, June 6).
• TOSOH Bioscience. (2009, March 2). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
• LCGC International. (2013, November 1).

• Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• Chromatography Today. (n.d.). HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds.

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• BenchChem. (2025).
• SelectScience. (n.d.).
• SynThink. (n.d.).
• SIELC Technologies. (2025, November 3). Better separation of two peaks for Reversed Phase RP HPLC - Tips & Suggestions.
• Chromatography Forum. (2015, July 20).

• Teledyne Labs. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography?. Retrieved from [Link]

• PMC. (2023, September 13). Determination of Oxygen Heterocyclic Compounds in Foods Using Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• ROAR. (2015, March 31).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization and comparison of the chromatographic performance of conventional, polar-embedded, and polar-endcapped reversed-phase liquid chromatography stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
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Comparative Reactivity Guide: 3-(Aminomethyl)-6-methylpyridin-2-ol vs. 3-(Aminomethyl)pyridin-2-ol

This guide provides an in-depth technical comparison between 3-(Aminomethyl)-6-methylpyridin-2-ol (Compound A) and its non-methylated analog, 3-(Aminomethyl)pyridin-2-ol (Compound B). It focuses on their distinct reactivity profiles, synthesis pathways, and applications in ligand design.

Executive Summary

Both compounds belong to the class of 3-(aminomethyl)-2-pyridones . While they share a core pharmacophore capable of bidentate coordination and Schiff base formation, the presence of the 6-methyl group in Compound A introduces critical steric and electronic modulations.

• Compound A (6-Methyl): Exhibits enhanced lipophilicity, stabilized lactam tautomerism, and steric protection of the ring nitrogen. Preferred for generating soluble metal complexes and preventing oligomerization in coordination chemistry.

• Compound B (Non-methylated): Displays higher water solubility and less steric hindrance, allowing for closer intermolecular packing and unhindered bridging modes in metal-organic frameworks (MOFs).

Chemical Identity & Structural Analysis[1][2][3][4][5]

Feature	Compound A	Compound B
IUPAC Name	3-(Aminomethyl)-6-methylpyridin-2(1H)-one	3-(Aminomethyl)pyridin-2(1H)-one
CAS Number	Derived from 73229-70-6 (Core)	123369-45-9
Molecular Weight	138.17 g/mol	124.14 g/mol
Tautomer Preference	Strongly Lactam (2-Pyridone) due to 6-Me stabilization	Lactam (2-Pyridone) in polar solvents
pKa (Amine)	~9.8 (Predicted)	~9.6 (Predicted)
Lipophilicity (LogP)	~0.6	~ -0.4

Tautomeric Equilibrium

Both compounds exist primarily as 2-pyridones (lactams) rather than 2-hydroxypyridines (lactims) in the solid state and polar solvents. The 6-methyl group in Compound A reinforces this preference by donating electron density into the ring, stabilizing the dipolar resonance form of the amide bond.

Synthesis Pathways[10][11][12][13]

The synthesis of both compounds typically proceeds via the reduction of the corresponding 2-oxo-1,2-dihydropyridine-3-carbonitriles . The presence of the 6-methyl group in Compound A requires a different starting material (diketene equivalent or acetoacetate) compared to Compound B.

Pathway Diagram (Graphviz)

Caption: Comparative synthetic routes. Compound A requires ring construction with a methyl source, while Compound B is accessible from commercially available nicotinonitrile derivatives.

Reactivity Profile 1: Schiff Base Condensation

The primary amine at the C3-position is the reactive center for Schiff base formation with aldehydes or ketones.

Comparative Kinetics

• Compound A: The 6-methyl group is distal to the C3-aminomethyl group. Consequently, it exerts negligible steric hindrance on the condensation reaction itself. However, the +I (inductive) effect of the methyl group slightly increases the electron density on the pyridine ring, making the amine marginally more nucleophilic.

• Solubility Advantage: Schiff bases derived from Compound A are generally more soluble in organic solvents (CHCl3, DCM) due to the lipophilic methyl tail. This prevents premature precipitation of intermediates, often resulting in cleaner reaction profiles compared to Compound B.

Experimental Protocol: General Schiff Base Synthesis

Scope: Applicable to both A and B.

• Stoichiometry: Dissolve 1.0 eq of the aminomethylpyridone (A or B) in anhydrous methanol (0.1 M concentration).

• Activation: Add 1.0 eq of the aldehyde. If the aldehyde is unreactive, add 1-2 drops of glacial acetic acid or anhydrous MgSO4 to drive equilibrium.

• Reflux: Heat to reflux for 4–6 hours.

• Isolation:

  • Compound A derivatives: Often require evaporation and recrystallization from EtOH/Hexane.

  • Compound B derivatives: Often precipitate directly upon cooling due to lower solubility.

• Validation: Monitor disappearance of the amine peak (~3300 cm⁻¹) in IR and appearance of the imine stretch (~1640 cm⁻¹).

Reactivity Profile 2: Metal Coordination & Sterics

This is the most critical differentiator. These compounds are often used as "compartmental ligands" where the Pyridone O and Amine N bind to a metal.

Coordination Modes

• N,O-Chelation (Neutral): Both compounds bind effectively as neutral bidentate ligands. The 6-methyl group in Compound A does not interfere with this mode as it points away from the chelate ring.

• Bridging (Anionic): Upon deprotonation of the amide nitrogen, the pyridone oxygen and ring nitrogen can bridge two metal centers.

  • Compound B: Forms stable dimers or polymers (MOFs) easily.

  • Compound A: The 6-methyl group sterically clashes with the metal center if it tries to coordinate to the ring nitrogen (N1). This forces the ligand to adopt specific, often monomeric, geometries or distorted bridging modes.

Steric Influence Diagram (Graphviz)

Caption: The 6-methyl group in Compound A acts as a steric gatekeeper, preventing the formation of certain polymeric bridging networks common with Compound B.

References

• Synthesis of Methyl-substituted Pyridones

  • Gorobets, N. Y., et al. "Structure of the intermediate in the synthesis of 6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile."[1] Arkivoc2009 (xiii) 23-30.[1]

  • Relevance: Describes the cyclization mechanism to form the 6-methyl core required for Compound A.

• Aminomethylpyridine Ligand Chemistry

  • Mishra, A. P., et al. "Therapeutic Activities of Some Transition Metal Complexes of Schiff Bases Derived from Aminopyridines." Int. J. Adv. Res. Sci. Comm. Tech.2021, 2(1).
  • Relevance: Establishes the baseline reactivity for aminomethyl-pyridine Schiff bases (Compound B analogs).

• Tautomerism & Electronic Effects

  • Srivastava, A. K., et al. "Effect of Methylation on 2-Hydroxypyridine in Ground State: Theoretical Study." Int. J. Chem. Sci.2018, 16(2):270.
  • Relevance: Quantifies the stabilization energy provided by the 6-methyl group in Compound A.

• Crystallographic Data

  • PubChem CID 579640 (Compound B) & CID 20483600 (Compound A Analog).

  • Relevance: verification of CAS and structural data.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-(Aminomethyl)pyridine | 3731-52-0 [chemicalbook.com]